Complanine

• Molecular Formula: C18H35N2O2+
• Molecular Weight: 311.5 g/mol
• IUPAC Name: [4-[[(2R,5Z,8Z)-2-hydroxyundeca-5,8-dienyl]amino]-4-oxobutyl]-trimethylazanium
• InChI: InChI=1S/C18H34N2O2/c1-5-6-7-8-9-10-11-13-17(21)16-19-18(22)14-12-15-20(2,3)4/h6-7,9-10,17,21H,5,8,11-16H2,1-4H3/p+1/b7-6-,10-9-/t17-/m1/s1
• InChI Key: QYFDYRHORFAECH-SVCKQPKZSA-O
• Isomeric SMILES: CC/C=C\C/C=C\CC[C@H](CNC(=O)CCC[N+](C)(C)C)O
• Canonical SMILES: CCC=CCC=CCCC(CNC(=O)CCC[N+](C)(C)C)O
• CAS No.: 1042688-43-6

Description

Complanine is a quaternary ammonium compound isolated from the marine fireworm Eurythoe complanata. It is known for its inflammatory effects upon contact with skin or mucous membranes . The compound was first identified in 2008 and has since been studied for its unique chemical properties and biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions: The enantioselective total synthesis of ®-(-)-complanine involves a sequence of nine linear steps, beginning with ®-malic acid . The synthesis utilizes an asymmetric organocatalytic O-nitrosoaldol reaction as the source of chirality, followed by amination of the aldehyde functional group . This method provides a versatile and efficient route to the natural product.

Industrial Production Methods: Currently, there is limited information on the industrial production methods of complanine. Most of the synthesis is conducted in research laboratories for scientific studies.

Chemical Reactions Analysis

Types of Reactions: Complanine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using reagents like lead acetate.

Reduction: Reduction reactions often involve the use of reducing agents such as sodium borohydride.

Substitution: Substitution reactions can be carried out using reagents like alkyl halides under basic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound can lead to the formation of pyridinone derivatives .

Scientific Research Applications

Complanine has a wide range of scientific research applications:

Chemistry: It is used in synthetic organic chemistry for studying reaction mechanisms and developing new synthetic methodologies.

Biology: this compound is studied for its role in biological systems, particularly its inflammatory effects and interaction with protein kinase C (PKC) in the presence of calcium ions and TPA.

Medicine: Research is ongoing to explore its potential therapeutic applications, especially in inflammation-related conditions.

Industry: While industrial applications are still under exploration, this compound’s unique properties make it a candidate for various biotechnological applications.

Mechanism of Action

Complanine exerts its effects by activating protein kinase C (PKC) in the presence of calcium ions and TPA (12-O-tetradecanoylphorbol 13-acetate) . PKC plays a crucial role in inflammation by controlling signal transduction cascades. This compound’s biological activity is understood in terms of its ability to bind to PKC at the same site as phosphatidylserine, a co-activation factor with calcium ions and TPA .

Similar Compounds:

Obscuraminols: Isolated from the ascidian Pseudodistoma obscurum, these compounds are simple amino alcohols that do not possess the same chemical functionalities as this compound.

Complanadine A: Another compound isolated from marine sources, known for its complex structure and biological activities.

Uniqueness of this compound: this compound is unique due to its novel trimethylammonium cationic group and homoconjugated all-Z-diene moiety . Its ability to induce inflammation by activating PKC sets it apart from other similar compounds .